Cas no 27315-00-0 (1,2,4-Benzotriazin-3-amine,7-chloro-, 1,4-dioxide)

1,2,4-Benzotriazin-3-amine,7-chloro-, 1,4-dioxide structure
27315-00-0 structure
Product Name:1,2,4-Benzotriazin-3-amine,7-chloro-, 1,4-dioxide
CAS No:27315-00-0
MF:C7H5ClN4O2
MW:212.593199491501
CID:251013
PubChem ID:135455642
Update Time:2025-04-19

1,2,4-Benzotriazin-3-amine,7-chloro-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazin-3-amine,7-chloro-, 1,4-dioxide
    • 7-chloro-4-hydroxy-1-oxido-1,2,4-benzotriazin-1-ium-3-imine
    • 1,2,4-Benzotriazine,3-amino-7-chloro-, 1,4-dioxide (6CI,8CI)
    • 3-Amino-7-chloro-1,2,4-benzotriazine1,4-dioxide
    • NSC 621114
    • SCHEMBL2775458
    • NSC621114
    • 7-Chloro-1,4-benzotriazin-3-amine 1,4-dioxide
    • 7-Chloro-3-imino-1-oxo-1lambda~5~,2,4-benzotriazin-4(3H)-ol
    • CHEMBL50512
    • 27315-00-0
    • NSC-621114
    • DTXSID20326895
    • Inchi: 1S/C7H5ClN4O2/c8-4-1-2-5-6(3-4)12(14)10-7(9)11(5)13/h1-3H,(H2,9,10)
    • InChI Key: VRAJXLCAHLGTJT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=[N+](N=C(N)[N+]=2[O-])[O-]

Computed Properties

  • Exact Mass: 212.01025
  • Monoisotopic Mass: 212.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • PSA: 92.79
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